![molecular formula C15H12ClNO4 B7754759 {4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid](/img/structure/B7754759.png)
{4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid
Overview
Description
{4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid is a useful research compound. Its molecular formula is C15H12ClNO4 and its molecular weight is 305.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antitubercular Activities: A study by Raja et al. (2010) investigated the antibacterial and antitubercular properties of compounds including "{4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid" derivatives. They found one compound showing significant inhibition in preliminary antitubercular screening (Raja, Agarwal, Mahajan, Pandeya, & Ananthan, 2010).
Herbicide Resistance in Agriculture: Jugulam, Walsh, and Hall (2014) conducted research on phenoxy herbicides like "this compound" in the context of weed control in agriculture, particularly the evolution of herbicide resistance in wild radish (Jugulam, Walsh, & Hall, 2014).
Antimycobacterial Agents: Ali and Shaharyar (2007) synthesized and evaluated a series of phenoxyacetic acid derivatives, including "this compound," for their activity against Mycobacterium tuberculosis, with some compounds showing promising results (Ali & Shaharyar, 2007).
Food Crop Contamination Analysis: Yuan et al. (2018) developed a method for the determination of phenoxy carboxylic acid herbicides in food crops, indicating the relevance of "this compound" in food safety and environmental studies (Yuan, Liu, Zhao, Zhao, & Zhao, 2018).
Herbicide Analysis Techniques: Rompa, Kremer, and Zygmunt (2004) investigated the derivatization of acidic herbicides, including derivatives of "this compound," for gas chromatographic analysis, contributing to analytical methods in environmental sciences (Rompa, Kremer, & Zygmunt, 2004).
Optimization of Herbicide Degradation: Mehralipour and Kermani (2021) focused on optimizing the degradation of dichlorophenoxyacetic acid, a related compound, suggesting potential applications in environmental remediation (Mehralipour & Kermani, 2021).
properties
IUPAC Name |
2-[4-[(4-chlorophenyl)carbamoyl]phenoxy]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO4/c16-11-3-5-12(6-4-11)17-15(20)10-1-7-13(8-2-10)21-9-14(18)19/h1-8H,9H2,(H,17,20)(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMVSESNYBBITEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)Cl)OCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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